Cas no 1342845-57-1 (3-(aminomethyl)-N-methyloxolan-3-amine)

• Product Name: 3-(aminomethyl)-N-methyloxolan-3-amine
• CAS No: 1342845-57-1
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD18333603
• CID: 4590500
• PubChem ID: 63335835
• Update Time: 2025-10-24

3-(aminomethyl)-N-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-methyloxolan-3-amine

• MDL： MFCD18333603
• Inchi： 1S/C6H14N2O/c1-8-6(4-7)2-3-9-5-6/h8H,2-5,7H2,1H3
• InChI Key： UKZHVWVUMUJZBG-UHFFFAOYSA-N
• SMILES： O1CCC(NC)(CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-(aminomethyl)-N-methyloxolan-3-amine

3-(Aminomethyl)-N-methyloxolan-3-amine: An Overview of a Promising Compound (CAS No. 1342845-57-1)

3-(Aminomethyl)-N-methyloxolan-3-amine (CAS No. 1342845-57-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMMOX, is a member of the oxolane family and possesses unique structural and functional properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(aminomethyl)-N-methyloxolan-3-amine consists of an oxolane ring with an aminomethyl group and a methylamine substituent. This arrangement confers the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its biological activity and pharmacokinetic properties. The presence of the aminomethyl group allows for the formation of hydrogen bonds, enhancing the compound's interactions with biological targets.

Recent studies have highlighted the potential of 3-(aminomethyl)-N-methyloxolan-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these pathways makes AMMOX a promising candidate for developing new treatments for these conditions.

In addition to its potential in neurological disorders, 3-(aminomethyl)-N-methyloxolan-3-amine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that AMMOX could be beneficial in managing inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(aminomethyl)-N-methyloxolan-3-amine has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Furthermore, the compound shows low toxicity and good safety margins in animal models, making it a viable candidate for human trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(aminomethyl)-N-methyloxolan-3-amine in various indications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which are designed to assess the compound's therapeutic potential in larger patient populations.

The development of new therapeutic agents is a complex process that involves rigorous testing and validation. In this context, the structural flexibility and functional versatility of 3-(aminomethyl)-N-methyloxolan-3-amine offer several advantages. For instance, its ability to form stable complexes with metal ions has led to its exploration as a chelating agent in diagnostic imaging techniques. Additionally, the compound's hydrophilic nature makes it suitable for formulation into various dosage forms, including oral tablets, injectable solutions, and topical creams.

In conclusion, 3-(aminomethyl)-N-methyloxolan-3-amine (CAS No. 1342845-57-1) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing treatments for various diseases in the future.